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Compound of Interest

Compound Name: SKLB-11A

Cat. No.: B5882590 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation, storage, and handling of

stock solutions of SKLB-11A, a selective, first-in-class allosteric activator of Sirtuin 3 (SIRT3).

Adherence to these guidelines is crucial for ensuring the stability, and efficacy of the compound

in downstream experimental applications.

Chemical Properties and Solubility
A comprehensive understanding of the physicochemical properties of SKLB-11A is essential

for the preparation of accurate and effective stock solutions.

Property Value Source

Molecular Weight 350.35 g/mol N/A

Appearance Crystalline solid N/A

Solubility in DMSO 11 mg/mL (31.39 mM) N/A

Solubility in Water Insoluble N/A

Solubility in Ethanol Insoluble N/A

Note: The use of fresh, anhydrous Dimethyl Sulfoxide (DMSO) is highly recommended, as the

presence of moisture can reduce the solubility of SKLB-11A.
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Experimental Protocols
Protocol 1: Preparation of a High-Concentration SKLB-
11A Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of SKLB-11A in DMSO, a

common starting concentration for in vitro studies.

Materials:

SKLB-11A powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or amber glass vials

Vortex mixer

Sonicator (optional)

Calibrated analytical balance

Pipettes and sterile filter tips

Procedure:

Pre-warming: Allow the vial of SKLB-11A powder to equilibrate to room temperature before

opening to prevent condensation of moisture.

Weighing: Accurately weigh out the desired amount of SKLB-11A powder using a calibrated

analytical balance in a chemical fume hood. For example, to prepare 1 mL of a 10 mM stock

solution, weigh out 3.50 mg of SKLB-11A (Molecular Weight: 350.35 g/mol ).

Solvent Addition: Add the appropriate volume of anhydrous DMSO to the vial containing the

SKLB-11A powder. For a 10 mM solution, add 1 mL of DMSO for every 3.50 mg of SKLB-
11A.
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Dissolution: Tightly cap the vial and vortex vigorously until the powder is completely

dissolved. The resulting solution should be clear and free of any visible particulates.

Sonication (Optional): If the compound does not fully dissolve with vortexing, briefly sonicate

the vial in a water bath until the solution is clear.

Aliquoting: To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller,

single-use volumes in sterile, light-protected tubes.

Storage: Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for

long-term storage (up to 6 months).

Protocol 2: Preparation of Working Solutions for Cell-
Based Assays
This protocol outlines the dilution of the high-concentration DMSO stock solution to a final

working concentration in cell culture medium.

Materials:

10 mM SKLB-11A stock solution in DMSO

Pre-warmed cell culture medium

Sterile conical tubes or multi-well plates

Procedure:

Thawing: Thaw a single aliquot of the 10 mM SKLB-11A stock solution at room temperature.

Serial Dilution (Recommended): To prevent precipitation of the compound, it is advisable to

perform serial dilutions.

Prepare an intermediate dilution by adding a small volume of the 10 mM stock solution to

a larger volume of pre-warmed cell culture medium. For example, a 1:10 dilution to create

a 1 mM intermediate stock.

Gently mix the intermediate dilution.
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Final Dilution: Add the required volume of the intermediate or high-concentration stock

solution to the final volume of pre-warmed cell culture medium to achieve the desired

working concentration.

Important: The final concentration of DMSO in the cell culture medium should be kept

below 0.5%, and ideally below 0.1%, to avoid solvent-induced cytotoxicity.

Mixing: Immediately and gently mix the final working solution to ensure homogeneity.

Vehicle Control: Prepare a vehicle control by adding the same final concentration of DMSO

(without SKLB-11A) to the cell culture medium.

Signaling Pathway and Experimental Workflow
SKLB-11A is a potent allosteric activator of SIRT3, a key mitochondrial deacetylase. Its

activation of SIRT3 has been shown to drive autophagy and mitophagy signaling pathways,

which are critical for maintaining mitochondrial homeostasis and cell survival.
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Caption: Workflow for preparing SKLB-11A stock and working solutions.
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Downstream Effects

SKLB-11A

SIRT3
(Mitochondrial Deacetylase)

Allosteric Activation

Deacetylation of
Mitochondrial Proteins

↑ Autophagy / Mitophagy

↑ Mitochondrial Homeostasis

↑ Cell Survival

Click to download full resolution via product page

Caption: Simplified signaling pathway of SKLB-11A-mediated SIRT3 activation.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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